8-Oxa-2,5-diazaspiro[3.5]nonan-6-one

• IUPAC Name: 8-oxa-2,5-diazaspiro[3.5]nonan-6-one
• InChI: InChI=1S/C6H10N2O2/c9-5-1-10-4-6(8-5)2-7-3-6/h7H,1-4H2,(H,8,9)
• InChI Key: QWBRKQMLAUQWHW-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2(CNC2)CO1
• Molecular Formula: C6H10N2O2
• Molecular Weight: 142.16 g/mol
• CAS No.: 1442432-16-7

Description

“8-Oxa-2,5-diazaspiro[3.5]nonan-6-one” is a chemical compound with the molecular formula C6H10N2O2. It is a type of spiro compound, which are bicyclic organic compounds formed by two rings linked by one carbon atom.

Synthesis Analysis

The synthesis of spiro compounds like “this compound” often involves the reduction of 4-halogenobutanonitrile derivatives with lithium aluminum hydride or hydrogen in the presence of Raney nickel and aqueous ammonia in methanol. This leads to the closure of the pyrrolidine ring into heterocycles.

Molecular Structure Analysis

The molecular structure of “this compound” includes a total of 21 bonds. There are 11 non-H bonds, 1 multiple bond, 1 double bond, 1 four-membered ring, 1 six-membered ring, 1 secondary amide (aliphatic), 1 secondary amine (aliphatic), 1 ether (aliphatic), and 1 Azetidine.

Future Directions

The future directions for “8-Oxa-2,5-diazaspiro[3.5]nonan-6-one” could involve further exploration of its potential biological activities. Spiro compounds are currently attracting attention as scaffolds in the search for modern drugs. Therefore, “this compound” could be a promising compound for future research in drug discovery.